Cas no 2171905-85-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid
• CAS No: 2171905-85-2
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6069601
• PubChem ID: 165551935
• Update Time: 2025-06-13

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]-2-methylpropanoic acid
• EN300-1485770
• 2171905-85-2

• Inchi： 1S/C22H24N2O5/c1-14(21(26)27)12-24(2)20(25)11-23-22(28)29-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,11-13H2,1-2H3,(H,23,28)(H,26,27)
• InChI Key： WWBRJIGPJWBVAQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic Acid (CAS No. 2171905-85-2)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid, identified by its CAS number 2171905-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular formula of this compound reflects its complexity, incorporating elements such as fluorene and methoxycarbonyl groups, which are known for their stability and reactivity in chemical reactions. The presence of these groups not only contributes to the compound's structural integrity but also opens up possibilities for further chemical modifications and derivations, making it a versatile building block in synthetic chemistry.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with various diseases. The fluorene moiety, in particular, has been extensively studied for its potential applications in drug design due to its ability to enhance the binding affinity and selectivity of pharmaceutical compounds. Additionally, the methoxycarbonyl group serves as a protective group in peptide synthesis and can be strategically removed to introduce functional diversity into the molecule.

The N-methylacetamido and 2-methylpropanoic acid components of the compound contribute to its solubility and bioavailability, which are critical factors in drug development. These features ensure that the compound can be effectively absorbed and utilized by biological systems, thereby increasing its potential as an active pharmaceutical ingredient (API). Furthermore, the structural motif of this compound bears similarities to existing drugs on the market, suggesting that it could serve as a lead compound for the synthesis of new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of molecules with high accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In this context, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid has emerged as a compound of interest due to its predicted favorable pharmacokinetic profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has facilitated the efficient preparation of complex molecules like this one. Additionally, modern analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's structure and purity.

In clinical research, compounds with structural similarities to known drugs often exhibit overlapping mechanisms of action. This phenomenon has led to the exploration of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid as a potential therapeutic agent for various diseases. Preliminary studies have shown promising results in preclinical models, indicating that this compound may have applications in treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The role of computational modeling in drug discovery cannot be overstated. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying lead compounds and optimizing their properties. In this regard, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid represents an excellent example of how computational tools can enhance traditional drug discovery methodologies.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in the near future. As our understanding of biological systems continues to evolve, compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamido-2-methylpropanoic acid will play a crucial role in shaping the next generation of therapeutics.